Cas no 224629-58-7 (6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester)

• Product Name: 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester
• CAS No: 224629-58-7
• MF: C₁₈H₂₄BrNO₅
• MW: 414.290864944458
• CID: 5729641
• Update Time: 2025-05-20

6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Norleucine, 6-bromo-5-oxo-N-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester
• 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester

• Inchi： 1S/C18H24BrNO5/c1-18(2,3)25-16(22)15(10-9-14(21)11-19)20-17(23)24-12-13-7-5-4-6-8-13/h4-8,15H,9-12H2,1-3H3,(H,20,23)/t15-/m0/s1
• InChI Key： HJKQIATZECGTJO-HNNXBMFYSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](CCC(=O)CBr)NC(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 530.1±50.0 °C(Predicted)
• pka: 10.72±0.46(Predicted)

6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester

6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 224629-58-7, commonly referred to as 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester is characterized by its brominated aromatic ring and a complex side chain that includes a phenylmethoxy group. The presence of the bromine atom at the sixth position of the aromatic ring contributes to its unique electronic properties, which are critical for its interactions with biological systems. The phenylmethoxy group further enhances the molecule's stability and bioavailability, making it an attractive target for researchers.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester. Utilizing a multi-step approach that includes nucleophilic substitution and esterification reactions, chemists have been able to achieve high yields while maintaining the molecule's structural integrity. These methods not only ensure scalability but also pave the way for large-scale production, which is essential for preclinical and clinical trials.

The biological activity of 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester has been extensively studied in vitro and in vivo. Research indicates that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, studies have demonstrated its ability to modulate signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester has shown promise in the field of cancer research. Preclinical studies have revealed its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a potential role in chemotherapy. The compound's selectivity for cancer cells is attributed to its ability to target specific oncogenic pathways that are often dysregulated in malignant tumors.

The development of 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester as a therapeutic agent has been supported by recent advances in drug delivery systems. Researchers have explored the use of nanotechnology to enhance the compound's solubility and bioavailability, ensuring optimal delivery to target tissues. These innovations have brought the compound closer to clinical application, with ongoing trials evaluating its safety and efficacy in human subjects.

In conclusion, 6-Bromo-5-oxo-N-(phenylmethoxy)carbonyl-L-norleucine 1,1-Dimethylethyl Ester represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a leading candidate for the development of novel therapeutics. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a substantial impact on modern medicine.